Cas no 54221-95-3 (2-acetamidopyridine-4-carboxylic acid)
54221-95-3 structure
Product Name:2-acetamidopyridine-4-carboxylic acid
CAS No:54221-95-3
MF:C8H8N2O3
MW:180.16072177887
MDL:MFCD00233713
CID:374337
PubChem ID:3774466
Update Time:2025-04-19
2-acetamidopyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetylaminoisonicotinic acid
- 2-Acetylamino-isonicotinic acid
- 2-(Acetylamino)isonicotinicacid
- 4-Pyridinecarboxylicacid, 2-(acetylamino)-
- 2-acetamidopyridine-4-carboxylic acid
- 2-Acetamidoisonicotinic acid
- 2-(acetylamino)isonicotinic acid
- 4-PYRIDINECARBOXYLIC ACID, 2-(ACETYLAMINO)-
- 2-(acetylamino)pyridine-4-carboxylic acid
- 2-Acetylaminoisonicotinicacid
- PubChem16609
- PubChem16556
- 2-AcetamidoisonicotinicAcid
- 2-Acetamido-isonicotinic acid
- 4-Carboxy-
- MFCD00233713
- EN300-184016
- AH-011/25003861
- 2-Acetylamino-isonicotinic acid, AldrichCPR
- FT-0678111
- DTXSID10396249
- CS-W017216
- 4-Carboxy-2-acetylaminopyridine
- J-400226
- VNQIEKXUBYBTPS-UHFFFAOYSA-N
- PS-5454
- 2-acetylamino-4-pyridinecarboxylic acid
- AB05040
- AKOS000302620
- AM804022
- SY032453
- 2-(acetamido)pyridine-4-carboxylic acid
- SCHEMBL256750
- 54221-95-3
- AC-25220
- DB-002419
-
- MDL： MFCD00233713
- Inchi： 1S/C8H8N2O3/c1-5(11)10-7-4-6(8(12)13)2-3-9-7/h2-4H,1H3,(H,12,13)(H,9,10,11)
- InChI Key： VNQIEKXUBYBTPS-UHFFFAOYSA-N
- SMILES： OC(C1C=CN=C(C=1)NC(C)=O)=O
Computed Properties
- Exact Mass: 180.05300
- Monoisotopic Mass: 180.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 79.3
Experimental Properties
- Density: 1.404
- Melting Point: 286-290
- Boiling Point: 585.3°C at 760 mmHg
- Flash Point: 307.8°C
- Refractive Index: 1.628
- PSA: 79.29000
- LogP: 0.81120
2-acetamidopyridine-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,Room Temperature
2-acetamidopyridine-4-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-acetamidopyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 059902-1g |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 97% | 1g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 059902-5g |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 97% | 5g |
￡63.00 | 2022-03-01 | |
| Fluorochem | 059902-10g |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 97% | 10g |
￡120.00 | 2022-03-01 | |
| Fluorochem | 059902-25g |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 97% | 25g |
￡271.00 | 2022-03-01 | |
| TRC | A168120-1g |
2-Acetylaminoisonicotinic Acid |
54221-95-3 | 1g |
$ 75.00 | 2023-04-19 | ||
| TRC | A168120-5g |
2-Acetylaminoisonicotinic Acid |
54221-95-3 | 5g |
$ 178.00 | 2023-04-19 | ||
| TRC | A168120-10g |
2-Acetylaminoisonicotinic Acid |
54221-95-3 | 10g |
$ 310.00 | 2023-04-19 | ||
| TRC | A168120-25g |
2-Acetylaminoisonicotinic Acid |
54221-95-3 | 25g |
$ 620.00 | 2023-04-19 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MB953-20g |
2-acetamidopyridine-4-carboxylic acid |
54221-95-3 | 95+% | 20g |
3192.0CNY | 2021-08-05 | |
| Chemenu | CM177466-10g |
2-Acetylamino-isonicotinic acid |
54221-95-3 | 95% | 10g |
$153 | 2021-08-05 |
2-acetamidopyridine-4-carboxylic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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